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The following table outlines the core methodologies from studies that have successfully employed

cabotegravir-d5 for quantitative analysis. Recovery rate data would typically be generated during the

validation of such methods.

Study Feature
Method for 9 ARVs in Human
Plasma [1]

Method for 5 ARVs in Human
Tissues [2]

Analytical
Technique

Ultra Performance Liquid
Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS)

Ultra-High Performance Liquid
Chromatography-Tandem Mass

Spectrometry (UHPLC-MS/MS)

Sample
Volume/Mass

50 μL of plasma 0.5 mL of homogenized tissue

Internal Standard Cabotegravir-d5 (among other

deuterated standards)

Cabotegravir-d5 (among other

deuterated standards)

Sample
Preparation

Protein precipitation with acetonitrile

containing internal standards [1]

Protein precipitation with acetonitrile

containing internal standards [2]

Chromatography
Column

Waters CORTECS T3 (2.1 × 100 mm;

1.6 μm) [1]

Waters Acquity CORTECS T3 (2.1 ×

100 mm; 1.6 μm) [2]

| Key Validation Results | - Trueness: 89.7-104.1%
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Precision (CV): <15% [1] | - The method was validated per FDA guidelines, though specific

accuracy/precision for cabotegravir were not listed in the excerpt [2] |

The experimental workflow for these methods, which culminates in the calculation of recovery and other

validation parameters, can be summarized as follows:
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Start: Sample Collection
(Plasma or Tissue)

Sample Preparation
1. Add Internal Standard (Cabotegravir-d5)

2. Protein Precipitation with Acetonitrile
3. Centrifuge

4. Dry Down Supernatant
5. Reconstitute

Liquid Chromatography (UPLC/UHPLC)
- Column: CORTECS T3

- Mobile Phase: 0.1% Formic Acid & Acetonitrile
- Gradient Elution

Mass Spectrometry (MS/MS)
- Ionization: HESI, Positive Mode

- Detection: Selected Reaction Monitoring (SRM)

Data Analysis
1. Peak Area Integration

2. Calculate Analyte/IS Peak Area Ratio
3. Determine Concentration via Calibration Curve

Method Validation
- Calculate Recovery, Accuracy, Precision

- Determine LLOQ, Linearity
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Email: info@smolecule.com or Request Quote Online.
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recovery-rate-comparison-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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